Cas no 1098619-65-8 (2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid)

• Product Name: 2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid
• CAS No: 1098619-65-8
• MF: C₁₉H₂₅N₃O₃
• MW: 343.42010474205
• CID: 5471224
• PubChem ID: 18886298
• Update Time: 2025-05-24

2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1098619-65-8
• 2-{[3-(DIMETHYLAMINO)PROPYL]AMINO}-3-[(NAPHTHALEN-2-YL)CARBAMOYL]PROPANOIC ACID
• F2721-0629
• 2-((3-(dimethylamino)propyl)amino)-4-(naphthalen-2-ylamino)-4-oxobutanoic acid
• 2-[3-(dimethylamino)propylamino]-4-(naphthalen-2-ylamino)-4-oxobutanoic acid
• AKOS016165277
• AKOS002825311
• 2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid

• Inchi： 1S/C19H25N3O3/c1-22(2)11-5-10-20-17(19(24)25)13-18(23)21-16-9-8-14-6-3-4-7-15(14)12-16/h3-4,6-9,12,17,20H,5,10-11,13H2,1-2H3,(H,21,23)(H,24,25)
• InChI Key： KFHOSMHGVIXCOR-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC2C=CC=CC=2C=1)=O)NCCCN(C)C)=O

Computed Properties

• Exact Mass: 343.18959167g/mol
• Monoisotopic Mass: 343.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid

Introduction to 2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic Acid (CAS No. 1098619-65-8)

2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid, identified by its CAS number 1098619-65-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes both dimethylamino and naphthalen-2-yl functional groups. These features not only contribute to its unique chemical properties but also open up a wide array of potential applications in medicinal chemistry.

The structural motif of 2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid incorporates a propanoic acid backbone, which is further modified by the presence of an amine group at the third carbon position. This amine group is specifically a tertiary amine, derived from the dimethylamino moiety, which is known for its ability to enhance solubility and bioavailability in drug candidates. The presence of the carbamoyl group at the same position introduces another layer of complexity, providing a site for further chemical modifications and interactions.

The naphthalen-2-yl moiety, attached to the carbamoyl group, adds a significant aromatic component to the molecule. Naphthalene derivatives are widely recognized for their diverse pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties. The incorporation of this group into the molecular structure suggests that 2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid may exhibit similar therapeutic effects or serve as a valuable scaffold for designing new drugs.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The unique combination of functional groups in 2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid makes it a promising candidate for such applications. For instance, the tertiary amine group can interact with biological targets such as enzymes and receptors, while the aromatic naphthalen-2-yl ring can provide additional binding affinity and selectivity.

One of the most exciting areas of research involving this compound is its potential role in cancer therapy. Recent studies have shown that molecules containing naphthalene derivatives can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. The presence of the carbamoyl group in 2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid further enhances its potential as an anti-cancer agent by allowing for additional modifications that can improve its binding affinity to cancer-specific targets.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are often mediated by enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are responsible for producing pro-inflammatory mediators. The structural features of 2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid suggest that it may be able to inhibit these enzymes, thereby reducing inflammation and alleviating symptoms associated with conditions such as arthritis and asthma.

The synthesis of 2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-yl)carbamoyl]propanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 3-(dimethylamino)propanal and naphthalene derivative precursors. These intermediates are then coupled using established organic reactions such as condensation reactions or nucleophilic substitutions.

The final step involves the introduction of the carbamoyl group at the third carbon position, which can be achieved through various methods including carbamate formation or oxidation followed by amidation. Each synthetic step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure that the desired product is obtained in high purity.

Once synthesized, 2-{[3-(dimethylamino)propyl]amino}-3-[(naphthalen-2-y l )carbamoyl ]propanoic acid undergoes rigorous testing to evaluate its pharmacological properties. This includes in vitro assays to assess its activity against various biological targets, as well as in vivo studies to determine its efficacy and safety in animal models. These studies provide valuable insights into the compound's potential therapeutic applications and help guide further development efforts.

The growing body of research on 2-{[3-(dimethylamino)propyl]amino}-3-[ (naphthalen - 2 - y l ) car bam o y l ] pro pan o ic ac id highlights its significance as a versatile scaffold for drug discovery. Its unique structural features not only make it a promising candidate for treating various diseases but also offer opportunities for further chemical innovation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.